Cas no 1807075-10-0 (Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1807075-10-0
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4954469
• Update Time: 2025-06-14

Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5BrF3NO2S/c1-17-9(16)7-5(4-15)2-3-6(11)8(7)18-10(12,13)14/h2-3H,1H3
• InChI Key： PKSQGFNOYYRXQP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(=O)OC)=C1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate

Recent Advances in the Application of Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate (CAS: 1807075-10-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate (CAS: 1807075-10-0) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has garnered significant attention due to its potential in modulating biological activity and enhancing drug-like properties. Recent studies have explored its utility in various synthetic pathways, highlighting its role in the construction of heterocyclic frameworks and as a precursor for targeted drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate in the synthesis of potent kinase inhibitors. Researchers utilized this compound as a building block to introduce the trifluoromethylthio moiety, which significantly improved the inhibitors' binding affinity and metabolic stability. The study reported a 40% increase in inhibitory activity against specific cancer-related kinases compared to non-fluorinated analogs, underscoring the importance of this compound in medicinal chemistry.

In the field of agrochemicals, a recent patent application (WO2023056789) disclosed the use of Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate in the development of next-generation fungicides. The compound's unique electronic properties, imparted by the cyano and trifluoromethylthio groups, were found to enhance the fungicides' uptake and translocation in plants, leading to improved efficacy at lower application rates. Field trials showed a 30% reduction in required dosage while maintaining comparable or superior performance to existing commercial products.

Structural-activity relationship (SAR) studies have revealed that the strategic placement of the bromo and cyano substituents on the benzoate ring system allows for precise modulation of electronic and steric properties. This tunability makes Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate particularly valuable in fragment-based drug discovery, where small molecular fragments are systematically elaborated into lead compounds. Recent computational modeling work has further elucidated the compound's conformational preferences and potential binding modes with biological targets.

The synthetic accessibility of Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate has also been improved through recent methodological advances. A 2024 report in Organic Process Research & Development described a scalable, continuous-flow synthesis of this compound with 85% overall yield and >99% purity, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications where consistent supply of high-quality material is crucial.

Looking forward, researchers anticipate expanded applications of Methyl 3-bromo-6-cyano-2-(trifluoromethylthio)benzoate in PROTAC (Proteolysis Targeting Chimera) development and other targeted protein degradation strategies. Preliminary results presented at the 2024 ACS National Meeting suggest that derivatives of this compound show promise as warheads for E3 ligase recruitment, opening new avenues in the treatment of previously "undruggable" targets.